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Abstract
Triundecanoin, a triglyceride composed of three undecanoic acid chains esterified to a

glycerol backbone, is a molecule of increasing interest in various scientific and industrial

sectors. This technical guide provides a comprehensive overview of Triundecanoin, detailing

its physicochemical properties, synthesis, and analytical methodologies. It further explores its

applications in drug delivery systems, its metabolic fate, and its toxicological profile, offering a

valuable resource for professionals in research and drug development.

Core Molecular and Physical Properties
Triundecanoin is a saturated triglyceride with the chemical formula C36H68O6 and a

molecular weight of approximately 596.92 g/mol .[1] Its structure consists of a glycerol molecule

esterified with three molecules of undecanoic acid, an 11-carbon saturated fatty acid.
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Property Value Reference

Chemical Formula C36H68O6 [1]

Molecular Weight 596.92 g/mol [1]

CAS Number 13552-80-2 [1]

Synonyms
Glyceryl triundecanoate,

Trihendecanoin
[1]

Physical State Solid at room temperature

Synthesis and Purification
The synthesis of Triundecanoin can be achieved through both chemical and enzymatic

methods. Enzymatic synthesis is often preferred due to its specificity and milder reaction

conditions, which minimize the formation of byproducts.

Experimental Protocol: Enzymatic Synthesis of
Triundecanoin
This protocol describes a lipase-catalyzed esterification of glycerol with undecanoic acid.

Materials:

Glycerol

Undecanoic acid

Immobilized lipase (e.g., Novozym 435)

Organic solvent (e.g., hexane)

Molecular sieves

Magnetic stirrer

Reaction vessel
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Methodology:

To a reaction vessel, add glycerol and undecanoic acid in a 1:3 molar ratio.

Add the organic solvent (hexane) to dissolve the reactants.

Add the immobilized lipase to the mixture. The amount of lipase will depend on the specific

activity of the enzyme preparation.

Place the reaction vessel on a magnetic stirrer and maintain a constant temperature (e.g.,

40°C).

After 24 hours, add molecular sieves to the reaction mixture to remove the water produced

during the esterification, thereby shifting the equilibrium towards product formation.

Continue the reaction for an additional 24 hours or until the desired conversion is achieved.

Monitor the reaction progress using techniques such as thin-layer chromatography (TLC) or

gas chromatography (GC).

Upon completion, the immobilized enzyme can be recovered by filtration for potential reuse.

The product, Triundecanoin, can be purified from the reaction mixture by removing the

solvent under reduced pressure and then employing techniques such as column

chromatography.
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Fig. 1: Enzymatic synthesis workflow for Triundecanoin.

Analytical Methods for Quantification
Accurate quantification of Triundecanoin in various matrices is crucial for research and

development. Chromatographic techniques are most commonly employed for this purpose.

Quantification in Biological Matrices
Sample Preparation:

Liquid-Liquid Extraction (LLE): A common method to extract lipids like Triundecanoin from

aqueous biological samples (e.g., plasma, tissue homogenates).

Solid-Phase Extraction (SPE): Can be used for cleanup and concentration of the analyte.

Analytical Techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): After derivatization to form volatile

esters (e.g., fatty acid methyl esters), GC-MS provides high sensitivity and specificity for

quantification.
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Liquid Chromatography-Mass Spectrometry (LC-MS): Allows for the direct analysis of the

intact triglyceride molecule, often with high-resolution mass spectrometry for accurate

identification and quantification.

For endogenous analytes, where a blank matrix is unavailable, strategies such as the use of a

surrogate matrix or a stable isotope-labeled internal standard are recommended for accurate

calibration.

Applications in Drug Delivery
Triundecanoin's lipophilic nature makes it a promising excipient for the formulation of drug

delivery systems for hydrophobic drugs, aiming to enhance their solubility, stability, and

bioavailability.

Nanoemulsion-Based Drug Delivery
Nanoemulsions are kinetically stable colloidal dispersions of oil and water, stabilized by

surfactants, with droplet sizes typically in the range of 20-200 nm. Triundecanoin can serve as

the oil phase in these formulations.

Experimental Protocol: Preparation of a Triundecanoin-Based Nanoemulsion

This protocol outlines the preparation of an oil-in-water (O/W) nanoemulsion using a high-

energy method (ultrasonication).

Materials:

Triundecanoin (oil phase)

Hydrophobic drug

Surfactant (e.g., Tween 80)

Co-surfactant (e.g., Transcutol®)

Deionized water (aqueous phase)

Ultrasonicator
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Methodology:

Dissolve the hydrophobic drug in Triundecanoin to prepare the oil phase.

In a separate vessel, mix the surfactant and co-surfactant.

Add the oil phase to the surfactant/co-surfactant mixture and stir until a homogenous mixture

is obtained.

Slowly add the aqueous phase to the oil-surfactant mixture under continuous stirring.

Subject the resulting coarse emulsion to high-energy ultrasonication. The duration and power

of sonication should be optimized to achieve the desired droplet size and polydispersity

index (PDI).

Characterize the resulting nanoemulsion for droplet size, PDI, zeta potential, and drug

encapsulation efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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